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Compound of Interest

Compound Name: 15-Oxospiramilactone

Cat. No.: B10837553

Introduction

15-Oxospiramilactone, also known as S3, is a diterpenoid derivative with a molecular weight
of approximately 330.4 g/mol [1]. It functions as a potent inhibitor of the mitochondria-localized
deubiquitinase USP30[2][3][4][5]. By inhibiting USP30, 15-Oxospiramilactone leads to an
increase in the non-degradative ubiquitination of mitofusins (Mfn1/2), which in turn enhances
mitochondrial fusion[2][4][5]. This mechanism of action makes it a valuable tool for researchers
studying mitochondrial dynamics, mitophagy, and related cellular processes in various disease
models, including neurodegenerative disorders and cancer[6][7].

Principle

Due to its organic nature, 15-Oxospiramilactone exhibits poor solubility in agueous solutions
but is soluble in organic solvents like Dimethyl Sulfoxide (DMSO)[8]. Preparing a concentrated
stock solution in DMSO allows for the subsequent dilution into aqueous cell culture media or
assay buffers at a working concentration[9][10]. This method ensures the compound remains in
solution while keeping the final concentration of DMSO low enough to prevent cellular toxicity,
which is generally recommended to be below 0.5%[9][11].

Audience

These guidelines are intended for researchers, scientists, and drug development professionals
working in cell biology, pharmacology, and related fields who need to prepare and use 15-
Oxospiramilactone for in vitro or in vivo studies.
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Summary of Physicochemical and Handling Data

Property Value | Recommendation Source(s)
Molecular Formula C20H2604 [1]
Molecular Weight 330.4 g/mol [11[2]

Dimethyl Sulfoxide (DMSO),
Recommended Solvent ] [8]
ACS Reagent Grade or higher

Typical Stock Concentration 1-20 mM [12][13]

) -20°C for long-term storage
Storage (Solid Powder) [11]
(up to 3 years suggested)

Aliquot and store at -20°C (1
Storage (DMSO Stock) [11][14]
month) or -80°C (6 months)

o Avoid repeated freeze-thaw
Stability | [11][12]
cycles

) Typically < 0.5%; verify for
Max DMSO in Cell Culture -~ ] [O][11]
specific cell line

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of 15-
Oxospiramilactone in DMSO.

Materials

15-Oxospiramilactone powder

Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes
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o Sterile, nuclease-free, low-retention pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure
 Calculations:
o The molecular weight of 15-Oxospiramilactone is 330.4 g/mol .
o To prepare a 10 mM (0.010 mol/L) stock solution, calculate the required mass:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) =10 mmol/L x 1 mL x (1 L /1000 mL) x 330.4 g/mol x (1000 mg /1 g)
= Mass (mg) = 3.304 mg
e Preparation:

o Work in a clean, sterile environment, such as a laminar flow hood, especially if the stock
will be used for cell culture[9].

o Allow the vial of 15-Oxospiramilactone powder and the bottle of DMSO to equilibrate to
room temperature before opening to prevent condensation of atmospheric water.

o Carefully weigh out 3.304 mg of 15-Oxospiramilactone powder using an analytical
balance and transfer it into a sterile microcentrifuge tube.

o Dissolution:

o Using a calibrated pipette, add 1.0 mL of room-temperature DMSO to the microcentrifuge
tube containing the powder[9].
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o Close the cap tightly and vortex the tube gently for 1-2 minutes until the solid is completely
dissolved. Avoid vigorous mixing to prevent introducing air bubbles[9].

o Visually inspect the solution against a light source to ensure there are no visible particles.
If dissolution is slow, brief sonication in a water bath may be used.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes[11].

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO0), and preparation date.

o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-
term storage (up to six months)[11].

Dilution to Working Concentration

To use the stock solution, it must be diluted into your experimental medium (e.g., cell culture
media, PBS).

o Example: To prepare a 10 uM working solution in 1 mL of cell culture medium:

[e]

Use the formula;: C1V1 = C2V2

o

(10 mM) x V1 = (10 pM) x (1 mL)

[¢]

(10,000 uM) x V1 = (10 pM) x (1 mL)

o

V1= (10 pM x 1 mL) / 10,000 uM = 0.001 mL = 1 pL

[e]

Add 1 pL of the 10 mM stock solution to 999 pL of medium.

o

The final DMSO concentration will be 0.1% (1 pL in 1000 pL).
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o Always add the DMSO stock to the aqueous medium dropwise while gently mixing to

prevent precipitation[9]. Prepare a vehicle control using the same final concentration of
DMSOJ11].
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Caption: Inhibition of USP30 by 15-Oxospiramilactone enhances mitochondrial fusion.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 15-Oxospiramilactone stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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